1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine hydrochloride

• Molecular Formula: C13H15Cl3F3N
• Molecular Weight: 348.6 g/mol
• IUPAC Name: 1-[2-chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine;hydrochloride
• InChI: InChI=1S/C13H14Cl2F3N.ClH/c14-8-9-1-2-12(11(15)7-9)19-5-3-10(4-6-19)13(16,17)18;/h1-2,7,10H,3-6,8H2;1H
• InChI Key: VBKPAPABKWYCRP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(F)(F)F)C2=C(C=C(C=C2)CCl)Cl.Cl

Description

Chemical Identity and Properties
1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine hydrochloride (CAS: 1955540-47-2) is a piperidine derivative with a molecular formula of C₁₃H₁₅Cl₃F₃N and a molecular weight of 348.62 g/mol . It features a piperidine core substituted with a trifluoromethyl group at the 4-position and a 2-chloro-4-(chloromethyl)phenyl moiety. The compound is hygroscopic and requires storage under inert conditions at 2–8°C to maintain stability . Its purity is typically ≥95%, and it is intended for laboratory research applications only .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine hydrochloride typically involves multiple steps. One common method includes the reaction of 2-chloro-4-(chloromethyl)benzene with 4-(trifluoromethyl)piperidine under specific conditions. The reaction is often carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and a solvent like dichloromethane or toluene. The reaction mixture is then heated to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under controlled conditions. The process may include steps such as purification through recrystallization or distillation to ensure the high purity of the final product. The use of automated systems and continuous monitoring helps in maintaining the consistency and quality of the compound.

Chemical Reactions Analysis

Types of Reactions

1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine hydrochloride can undergo various chemical reactions, including:

Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles such as amines or thiols.

Oxidation Reactions: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction Reactions: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or sodium thiolate in solvents like dimethyl sulfoxide (DMSO) or ethanol.

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or tetrahydrofuran (THF).

Major Products Formed

Substitution: Formation of substituted piperidine derivatives.

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of reduced piperidine derivatives.

Scientific Research Applications

1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological targets.

Medicine: Explored for its potential therapeutic properties, including its use in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine hydrochloride involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

• Bulkier substituents (e.g., 2-phenylpropan-2-yl in ) may reduce solubility but improve target-binding affinity in hydrophobic environments.

Pharmacological and Functional Comparisons

Pyridine and Urea Derivatives

Compounds such as 1-(4-(4-(chloromethyl)thiazol-2-yl)phenyl)-3-(4-(trifluoromethyl)phenyl)urea (MW: 412.1 ) and pyridine-based CYP51 inhibitors (e.g., UDO and UDD ) share structural motifs with the target compound:

• Trifluoromethyl groups are common in both classes, contributing to metabolic stability and enzyme inhibition .

Antiparasitic Activity

Pyridine derivatives like UDO and UDD inhibit Trypanosoma cruzi (Chagas disease) by targeting the CYP51 enzyme, with efficacy comparable to posaconazole .

Biological Activity

1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine hydrochloride, with the CAS number 1541028-20-9, is a compound that has garnered attention for its potential biological activities. This article reviews its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C₁₃H₁₄Cl₂F₃N
• Molecular Weight : 312.15 g/mol
• IUPAC Name : 1-[2-chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine

Biological Activity Overview

The biological activity of this compound has been explored in various contexts, particularly in relation to its potential as an anticancer agent and its effects on specific biological pathways.

Anticancer Potential

Recent studies have indicated that derivatives of piperidine compounds can exhibit significant anticancer properties. For instance, certain analogs have demonstrated cytotoxic effects against various cancer cell lines, with IC₅₀ values indicating their potency:

Compound	Cancer Cell Line	IC₅₀ (µM)
Compound A	MCF-7 (Breast Cancer)	0.65
Compound B	HCT-116 (Colon Cancer)	2.41
1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine	Various Cell Lines	TBD

These findings suggest that the presence of electron-withdrawing groups, such as trifluoromethyl and chloro groups, can enhance the biological activity of piperidine derivatives by stabilizing their molecular structure and improving interactions with biological targets.

The mechanism by which this compound exerts its anticancer effects may involve the induction of apoptosis in cancer cells. Flow cytometry analyses have shown that certain derivatives can arrest cell proliferation at the G1 phase and trigger apoptotic pathways through the activation of caspase enzymes .

Case Studies

• Study on Piperidine Derivatives :
  A study published in MDPI highlighted that piperidine derivatives, including those similar to 1-[2-Chloro-4-(chloromethyl)phenyl]-4-(trifluoromethyl)piperidine, exhibited moderate to high cytotoxicity against a panel of cancer cell lines. The study emphasized the importance of structural modifications in enhancing biological activity .
• C-KIT Inhibition :
  Another relevant study focused on a related compound that acts as a c-KIT kinase inhibitor, showing promising results against drug-resistant cancer models. This suggests that similar structural frameworks may yield compounds with significant therapeutic potential against resistant cancer types .